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Compound of Interest

Compound Name: 3-Amino-1-hydroxypyrrolidin-2-one

Cat. No.: B086468

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and use of (R)-(+)-HA-
966, a selective antagonist and low-efficacy partial agonist at the glycine site of the N-methyl-
D-aspartate (NMDA) receptor.[1] Proper preparation of (R)-(+)-HA-966 solutions is critical for
accurate and reproducible experimental results in neuroscience research.

Physicochemical Properties

Property Value Reference
Molecular Weight 116.12 g/mol

Formula C4HsN20:2

CAS Number 123931-04-4

Purity >98%

Solubility Data

(R)-(+)-HA-966 exhibits good solubility in agueous solutions, which is advantageous for many
biological experiments. For instances where higher concentrations are needed or initial
dissolution is challenging, Dimethyl Sulfoxide (DMSQO) can be used as a primary solvent before
further dilution.
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Solvent Maximum Solubility Notes

Recommended for most
Water 100 mM o

applications.
Phosphate-Buffered Saline Not specified, but expected to Suitable for cell culture
(PBS) be similar to water applications.[2]

N Useful for preparing high-
) ) Not specified, but can be used ) )
Dimethyl Sulfoxide (DMSO) o ) concentration stock solutions.
for initial dissolution 2]

Experimental Protocols
Preparation of a 10 mM Aqueous Stock Solution

This protocol is suitable for most in vitro applications, including cell culture and

electrophysiology.

Materials:

e (R)-(+)-HA-966 powder

 Sterile, nuclease-free water or PBS
« Sterile microcentrifuge tubes or vials
e 0.22 um syringe filter

o Calibrated analytical balance

o Vortex mixer

Procedure:

o Equilibration: Before opening, allow the vial of (R)-(+)-HA-966 to equilibrate to room

temperature for at least 60 minutes.
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Weighing: Aseptically weigh the required amount of (R)-(+)-HA-966. To prepare 1 mL of a 10
mM stock solution, weigh 1.1612 mg of (R)-(+)-HA-966 (using the molecular weight of
116.12 g/mol ).

Dissolution: Add the weighed powder to a sterile tube. Add the appropriate volume of sterile
water or PBS to achieve a 10 mM concentration.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g.,
in a 37°C water bath) may be used to aid dissolution if necessary.

Sterilization: Filter-sterilize the stock solution through a 0.22 um syringe filter into a sterile,
light-protected tube.[2]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[2] Store the aliquots in tightly sealed vials at -20°C for long-
term storage, where they are generally stable for up to one month.

Preparation of a High-Concentration DMSO Stock
Solution

This protocol is recommended when a concentrated stock is needed for in vivo studies or when

the final experimental concentration in aqueous media would exceed the aqueous solubility.

Materials:

(R)-(+)-HA-966 powder

Anhydrous, sterile-filtered DMSO
Sterile microcentrifuge tubes or vials
Calibrated analytical balance

Vortex mixer

Procedure:
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» Equilibration: Allow the vial of (R)-(+)-HA-966 to come to room temperature for at least 60
minutes before opening.

» Weighing: Aseptically weigh the desired amount of (R)-(+)-HA-966.

e Initial Dissolution: Add a small volume of DMSO to the powder. For example, to prepare a
100 mM stock, dissolve 11.612 mg of (R)-(+)-HA-966 in 1 mL of DMSO.

e Mixing: Vortex thoroughly until the compound is fully dissolved.

» Aliquoting and Storage: Aliquot the DMSO stock solution into small volumes in tightly sealed
vials. Store at -20°C.

Important Note for Cell Culture Experiments: When using a DMSO stock solution for cell
culture, ensure the final concentration of DMSO in the culture medium is low (typically <0.1%)
to avoid solvent toxicity.

Mechanism of Action Visualization

(R)-(+)-HA-966 acts as a selective antagonist at the glycine co-agonist binding site on the
GluN1 subunit of the NMDA receptor.[1][3] This prevents the glycine-dependent potentiation of
the NMDA receptor response to glutamate, thereby inhibiting ion channel opening and
subsequent calcium influx.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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